Cas no 30749-25-8 (Phenol,3-(2-methylpropyl)-)

Phenol,3-(2-methylpropyl)- structure
Phenol,3-(2-methylpropyl)- structure
Product Name:Phenol,3-(2-methylpropyl)-
CAS No:30749-25-8
MF:C10H14O
MW:150.217563152313
CID:298029
PubChem ID:12410949
Update Time:2025-04-19

Phenol,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-(2-methylpropyl)-
    • 3-(2-methylpropyl)Phenol
    • 3-Isobutylphenol
    • meta-isobutylphenol
    • m-isobutylphenol
    • 30749-25-8
    • DTXSID10497003
    • Phenol, 3-(2-methylpropyl)-
    • 3isobutylphenol
    • FT-0747233
    • AKOS017523585
    • CHEMBL445714
    • 3-ISO-BUTYLPHENOL
    • SCHEMBL647401
    • Inchi: 1S/C10H14O/c1-8(2)6-9-4-3-5-10(11)7-9/h3-5,7-8,11H,6H2,1-2H3
    • InChI Key: ZKSISJGIJFEBMS-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)CC(C)C

Computed Properties

  • Exact Mass: 150.10400
  • Monoisotopic Mass: 150.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.9688 (estimate)
  • Melting Point: 46.81°C (estimate)
  • Boiling Point: 236.65°C (estimate)
  • Refractive Index: 1.5115 (estimate)
  • PSA: 20.23000
  • LogP: 2.59070

Phenol,3-(2-methylpropyl)- Customs Data

  • HS CODE:2907199090
  • Customs Data:

    China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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